Cas no 1805455-03-1 (3-Chloro-2-fluoro-4-methylbenzyl bromide)

• Product Name: 3-Chloro-2-fluoro-4-methylbenzyl bromide
• CAS No: 1805455-03-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 5003087
• Update Time: 2025-07-30

3-Chloro-2-fluoro-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-methylbenzyl bromide

• Inchi： 1S/C8H7BrClF/c1-5-2-3-6(4-9)8(11)7(5)10/h2-3H,4H2,1H3
• InChI Key： KAJCDEIMWGYKMM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-2-fluoro-4-methylbenzyl bromide

Introduction to 3-Chloro-2-fluoro-4-methylbenzyl bromide (CAS No. 1805455-03-1)

3-Chloro-2-fluoro-4-methylbenzyl bromide, with the CAS number 1805455-03-1, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its halogenated aromatic structure, which imparts specific reactivity and stability profiles that make it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Chloro-2-fluoro-4-methylbenzyl bromide is C₉H₉BrClF, and its molecular weight is approximately 260.03 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its boiling point is around 160°C at 760 mmHg, and it has a density of about 1.5 g/cm³.

In the realm of synthetic chemistry, 3-Chloro-2-fluoro-4-methylbenzyl bromide serves as a crucial building block for the synthesis of complex molecules. The presence of multiple functional groups (chlorine, fluorine, methyl, and bromine) provides a wide range of reactivity options, making it an ideal starting material for various transformations. For instance, the bromine atom can be readily displaced by nucleophiles such as amines, alcohols, or thiols, leading to the formation of substituted benzyl derivatives with diverse functionalities.

Recent research has highlighted the potential of 3-Chloro-2-fluoro-4-methylbenzyl bromide in the development of novel pharmaceuticals. One notable application is in the synthesis of fluorinated analogs of existing drugs, which can exhibit improved pharmacokinetic properties such as enhanced bioavailability and reduced toxicity. For example, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated derivatives of certain antiviral agents showed increased potency against resistant viral strains.

Beyond pharmaceuticals, 3-Chloro-2-fluoro-4-methylbenzyl bromide has also found applications in materials science. Its unique combination of halogenated functionalities makes it suitable for the synthesis of advanced polymers and coatings with enhanced thermal stability and chemical resistance. A recent study in the journal Advanced Materials reported the use of this compound as a monomer in the preparation of high-performance thermosetting resins for aerospace applications.

The synthesis of 3-Chloro-2-fluoro-4-methylbenzyl bromide typically involves several steps. One common approach is to start with 3-chloro-2-fluoro-4-methyltoluene, which undergoes a Friedel-Crafts alkylation reaction followed by bromination to introduce the bromomethyl group. This multistep process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have further optimized this synthesis, reducing both cost and environmental impact.

In terms of safety and handling, while 3-Chloro-2-fluoro-4-methylbenzyl bromide is not classified as a hazardous material under current regulations, it should be handled with appropriate precautions due to its reactivity with certain substances and potential for skin and eye irritation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound.

The market demand for 3-Chloro-2-fluoro-4-methylbenzyl bromide has been steadily increasing due to its growing applications in various industries. Key players in the chemical industry are investing in research and development to explore new uses and improve production processes. This trend is expected to continue as more innovative applications are discovered.

In conclusion, 3-Chloro-2-fluoro-4-methylbenzyl bromide (CAS No. 1805455-03-1) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and other advanced applications. Its unique chemical structure and reactivity make it an indispensable tool for synthetic chemists and researchers working on cutting-edge projects. As research continues to uncover new possibilities, the importance of this compound is likely to grow even further.